4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile

• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-(methoxymethyl)-6-methyl-2-[(2Z)-2-[(3-phenoxyphenyl)methylidene]hydrazinyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H20N4O2/c1-16-11-18(15-27-2)21(13-23)22(25-16)26-24-14-17-7-6-10-20(12-17)28-19-8-4-3-5-9-19/h3-12,14H,15H2,1-2H3,(H,25,26)/b24-14-
• InChI Key: QMYPZUDMBFFMAN-OYKKKHCWSA-N
• Isomeric SMILES: CC1=CC(=C(C(=N1)N/N=C\C2=CC(=CC=C2)OC3=CC=CC=C3)C#N)COC
• SMILES: CC1=NC(=C(C(=C1)COC)C#N)NN=CC2=CC(=CC=C2)OC3=CC=CC=C3
• Canonical SMILES: CC1=CC(=C(C(=N1)NN=CC2=CC(=CC=C2)OC3=CC=CC=C3)C#N)COC

Description

4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile, also known as MMBN, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. MMBN belongs to the class of hydrazones and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile is not fully understood. However, it is believed that 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile exerts its anti-cancer and anti-inflammatory effects by modulating various signaling pathways. 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has been found to inhibit the activation of NF-kB, a transcription factor that plays a key role in the regulation of inflammation and cell survival. 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has also been found to inhibit the expression of VEGF, a protein that promotes angiogenesis.
Biochemical and Physiological Effects
4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has been found to have various biochemical and physiological effects. In vitro studies have shown that 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has low toxicity and is well-tolerated.

Advantages and Limitations for Lab Experiments

4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has several advantages for lab experiments. It is easy to synthesize and has low toxicity, making it an ideal compound for in vitro and in vivo studies. However, 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has some limitations. It is not water-soluble, which can make it difficult to administer in vivo. Additionally, 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has poor bioavailability, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile. One area of research could focus on improving the bioavailability of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile. This could be achieved by developing new formulations or using drug delivery systems. Another area of research could focus on identifying new targets for 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile. This could be achieved by studying the signaling pathways that are modulated by 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile. Finally, further studies are needed to determine the safety and efficacy of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile in humans.
Conclusion
In conclusion, 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile is a novel compound that has potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile have been discussed in this paper. Further studies are needed to fully understand the potential of 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile as a therapeutic agent.

Synthesis Methods

4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has been synthesized using various methods. One of the most common methods involves the condensation of 2-hydrazinonicotinic acid with 3-phenoxybenzaldehyde in the presence of methanol and acetic acid. The resulting product is then treated with methyl iodide to yield 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile. The purity of the compound can be improved using recrystallization techniques.

Scientific Research Applications

4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has been studied extensively for its potential applications in various fields. In medicinal chemistry, 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-(Methoxymethyl)-6-methyl-2-[2-(3-phenoxybenzylidene)hydrazino]nicotinonitrile has also been studied for its potential use as an anti-inflammatory agent. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.